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Properties
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Compound Focus: Bioresmethrin

CAS No.: 28434-01-7

Cat. No.: S521289

The table below summarizes key identifiers and properties that influence bioresmethrin's environmental

behavior. [1]

Property Description / Value

IUPAC Name 5-benzyl-3-furylmethyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropanecarboxylate [1]

CAS RN 28434-01-7 [1]

Molecular Formula C22H2603 [1]

Molecular Mass 338.44 g/mol [1]

Physical State Viscous yellow-brown liquid that can form an off-white solid [1] [2]
Water Solubility 0.3 mg/L (at 20 °C, pH 7) - Low [1]

Octanol-Water Partition 4.7 - High [1]

Coefficient (Log P)

Vapour Pressure 18.6 mPa (at 20 °C) - Moderately Volatile [1]
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Property Description / Value

Stability Sensitive to light; greater photostability than natural pyrethrins. Stable
under normal storage temperatures. [2]

Environmental Fate and Degradation Parameters

The following table presents available quantitative data on the fate of bioresmethrin and its relative,

resmethrin. Note that data for bioresmethrin specifically is sparse. [1] [3]

Parameter Value Conditions |/ Notes

Soil Degradation DTso: 30 days (for resmethrin) [4]  Moderately persistent.

(Aerobic)

Aqueous Photolysis Half-life < 1 hour (for resmethrin) Rapid degradation in water when
[3] exposed to light.

Hydrolysis Stable at pH 7; long half-life at Based on general pyrethroid data;
pH 9 (for pyrethroids) [5] stability is pH-dependent.

Adsorption/Desorption High affinity for suspended solids  High Log P indicates strong sorption
and sediments [5] to organic carbon and soils.

Degradation Pathways and Experimental Analysis

Primary Degradation Pathway Pyrethroids like bioresmethrin primarily undergo enzymatic hydrolysis of
the central ester bond, catalyzed by carboxylesterases. This process involves a catalytic triad of glutamine,
histidine, and serine. [6] The initial breakdown leads to the formation of metabolites, a common pathway

visualized below.
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Generalized aerobic degradation pathway for pyrethroid insecticides.

Advanced Analytical Protocol A modern method for detecting trace levels of organic pollutants in

environmental matrices uses Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). [7]

e Extraction: Solid-phase extraction (SPE) is performed without pH adjustment. [7]

e Analysis: LC-MS/MS operates in positive and negative ion modes simultaneously. [7]

e Performance: The method achieves instrumental detection limits (IDL) of 0.01 to 1 pg and method
detection limits (MDL) between 0.002 and 3.323 ng/L in different matrices. [7]

Key Environmental Considerations
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e Aquatic Toxicity: Bioresmethrin is highly toxic to fish and aquatic invertebrates. This, combined
with its high Log P, classifies it as a "forever chemical" with bioaccumulation potential. [1]

¢ Soil Health Impact: Studies on permethrin show pyrethroids can alter soil microbial communities and
depress enzyme activity, though plants like Zea mays can help mitigate these effects. [6]

e Atmospheric Transport: When adsorbed onto aerosol particles, pyrethroids can be very persistent,
with half-lives of several days, enabling long-range transport. [8]

Research Gaps and Future Directions

The environmental assessment of bioresmethrin is hindered by a lack of compound-specific data. Key

research priorities include:

e Degradation Studies: Conducting dedicated studies on bioresmethrin's hydrolysis, photolysis, and
soil degradation to obtain its specific rate constants.

¢ Metabolite Identification: Identifying and tracking the formation and toxicity of its primary
degradation products in different environments.

¢ Field Validation: Moving beyond laboratory studies to understand its behavior under real-world
conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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